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Compound of Interest

Compound Name: Omeprazole acid

Cat. No.: B027885 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to selecting and administering

omeprazole in mouse models for various research applications. The information is compiled

from peer-reviewed scientific literature and is intended to assist in the effective use of

omeprazole for gastric acid suppression.

Introduction
Omeprazole is a proton pump inhibitor (PPI) that irreversibly blocks the H+/K+ ATPase (proton

pump) in gastric parietal cells, the final step in gastric acid secretion. This potent inhibition of

acid production makes omeprazole a valuable tool in numerous preclinical research areas,

including the study of gastroesophageal reflux disease (GERD), nonsteroidal anti-inflammatory

drug (NSAID)-induced gastropathy, and Helicobacter pylori infection. Determining the

appropriate dosage is critical for achieving the desired level of gastric acid suppression while

minimizing potential off-target effects.

Data Presentation: Omeprazole Dosage and Effects
in Mice
The following tables summarize quantitative data on omeprazole dosages used in mouse

models and their reported effects.
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Table 1: Omeprazole Dosage with Reported Gastric pH in Mice

Dosage
(mg/kg)

Administr
ation
Route

Mouse
Strain

Duration
of
Treatmen
t

Baseline
Gastric
pH

Post-
Treatmen
t Gastric
pH

Referenc
e

150
Intraperiton

eal (i.p.)

Not

Specified

3

consecutiv

e days

2.4 ± 0.2 4.5 ± 0.2 [1]

Table 2: Omeprazole Dosages Used in Various Mouse Models (Gastric pH Not Reported)

Dosage
(mg/kg)

Administration
Route

Mouse Strain
Research
Application

Duration of
Treatment

6 Oral Gavage Not Specified
Carcinogenesis

study
24 weeks

30 Oral Gavage Not Specified
Carcinogenesis

study
24 weeks

40 Oral Gavage C57BL/6

Gastroesophage

al Reflux

Disease (GERD)

model

7 days

40-150
Intraperitoneal

(i.p.)
Not Specified

Gastrointestinal

transit study
5 days

Experimental Protocols
1. Preparation of Omeprazole for Administration

Omeprazole is acid-labile and requires careful preparation to ensure its stability and

bioavailability.

For Oral Gavage:
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Omeprazole is often administered as a suspension. A common vehicle is 0.5% Methocel.

To prepare a 1 mg/mL suspension, weigh 10 mg of omeprazole powder.

In a sterile mortar, add a small volume of 0.5% Methocel and triturate the omeprazole

powder to form a smooth paste.

Gradually add the remaining volume of 0.5% Methocel to reach a final volume of 10 mL,

mixing continuously to ensure a uniform suspension.

Prepare the suspension fresh daily before administration due to the potential for

degradation.

For Intraperitoneal (i.p.) Injection:

For i.p. injection, omeprazole can be dissolved in a suitable solvent. One study utilized

phosphate-buffered saline (PBS).[1]

To prepare a 15 mg/mL solution in PBS, weigh 150 mg of omeprazole.

Dissolve the omeprazole in 10 mL of sterile PBS. Gentle warming and vortexing may be

required to facilitate dissolution.

Ensure the solution is clear and free of particulates before injection.

Prepare the solution fresh immediately before use.

2. Animal Handling and Administration

Acclimatization: Allow mice to acclimate to the facility for at least one week before starting

any experimental procedures.

Fasting: For studies requiring baseline gastric pH measurements or to ensure consistent

absorption, mice may be fasted overnight (approximately 12-16 hours) with free access to

water.

Administration:
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Oral Gavage: Use a proper-sized, ball-tipped gavage needle to administer the omeprazole

suspension directly into the stomach. The volume should be adjusted based on the

mouse's body weight (typically 5-10 mL/kg).

Intraperitoneal Injection: Inject the omeprazole solution into the lower abdominal quadrant,

taking care to avoid puncturing the peritoneum or internal organs.

3. Measurement of Intragastric pH

Euthanasia and Sample Collection:

At the desired time point after omeprazole administration, euthanize the mice using a

humane and approved method (e.g., CO2 asphyxiation followed by cervical dislocation).

Immediately perform a laparotomy to expose the stomach.

Clamp the esophagus and the pylorus to prevent leakage of gastric contents.

Carefully excise the stomach.

pH Measurement:

Make a small incision in the stomach wall.

Insert a micro-pH electrode directly into the gastric contents to measure the pH.

Alternatively, collect the gastric juice in a microcentrifuge tube and measure the pH of the

collected fluid.

Mandatory Visualizations
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Caption: Simplified signaling pathway of omeprazole's mechanism of action.
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Caption: General experimental workflow for determining omeprazole dosage efficacy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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